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Compound of Interest

Compound Name: 1,2-Bis(chloroacetoxy)ethane

Cat. No.: B1266265

An In-depth Technical Guide to 1,2-
Bis(chloroacetoxy)ethane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical
properties of 1,2-Bis(chloroacetoxy)ethane. The document is intended to serve as a valuable
resource for researchers, scientists, and professionals in the field of drug development and
chemical synthesis. It includes a detailed summary of the compound's properties, presented in
a clear and structured format. While this guide delves into the chemical nature and synthesis of
1,2-Bis(chloroacetoxy)ethane, it is important to note that a thorough search of scientific
literature yielded no specific information regarding its biological activity or involvement in
signaling pathways. Therefore, the mandatory visualization of such pathways could not be
generated.

Chemical and Physical Properties

1,2-Bis(chloroacetoxy)ethane, also known as ethylene bis(chloroacetate), is a diester of
ethylene glycol and chloroacetic acid. Its chemical structure and key identifiers are presented
below.

Table 1: Compound Identification
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Identifier Value

IUPAC Name 2-(chloroacetoxy)ethyl chloroacetate
CAS Number 6941-69-1[1]

Molecular Formula CeHsCl204[1]

Molecular Weight 215.03 g/mol [1]

InChlKey HIIBHBNRMVLLKH-UHFFFAOYSA-NJ[1]
SMILES CICC(=0)OCCOC(=0)CCI[1]

The physical properties of 1,2-Bis(chloroacetoxy)ethane are summarized in the following
table, providing essential data for handling, storage, and experimental design.

Table 2: Physical Properties

Property Value Reference
Melting Point 46 °C [1]

Boiling Point 284 °C [1]

Boiling Point 158°C/8mmHg [2]

Purity min 98% (GC) [31[4]

Spectral Data

Spectroscopic analysis is crucial for the identification and characterization of chemical
compounds. While detailed experimental protocols for acquiring the spectra of 1,2-
Bis(chloroacetoxy)ethane are not readily available in the public domain, general procedures
for NMR, IR, and Mass Spectrometry can be applied.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the structure and chemical environment
of atoms within a molecule. For 1,2-Bis(chloroacetoxy)ethane, both *H NMR and 3C NMR
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are valuable analytical techniques.
Experimental Protocol (General):

o Sample Preparation: Dissolve approximately 5-10 mg of 1,2-Bis(chloroacetoxy)ethane in a
suitable deuterated solvent (e.g., CDClz, DMSO-de) in a standard 5 mm NMR tube.

 Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).

e 1H NMR Acquisition: Acquire a standard one-dimensional *H NMR spectrum. Typical
parameters include 16-32 scans, a spectral width of 12-16 ppm, and a relaxation delay of 1-2
seconds.

e 13C NMR Acquisition: Acquire a proton-decoupled 3C NMR spectrum. A larger number of
scans will be necessary to achieve a good signal-to-noise ratio.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify functional groups present in a molecule. The IR spectrum of
1,2-Bis(chloroacetoxy)ethane is expected to show characteristic absorption bands for the
ester and chloroalkane functional groups.

Experimental Protocol (General):

o Sample Preparation: The sample can be analyzed as a thin film between salt plates (NaCl or
KBr) or as a solution in a suitable solvent (e.g., CCla).

¢ Instrumentation: Use a Fourier-transform infrared (FTIR) spectrometer.

e Acquisition: Record the spectrum over the mid-infrared range (typically 4000-400 cm™1).

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique used to determine the molecular weight
and elemental composition of a compound, as well as to elucidate its structure by analyzing
fragmentation patterns.

Experimental Protocol (General):
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« lonization Method: Electron ionization (El) is a common method for this type of molecule.

e Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) can be
used for separation and analysis.

e Analysis: The mass spectrum will show the molecular ion peak and various fragment ions.
The isotopic pattern of chlorine (3°Cl and 37Cl) will be evident in the fragments containing
chlorine atoms.

Synthesis and Purification
Synthesis

A general procedure for the synthesis of 1,2-Bis(chloroacetoxy)ethane involves the
esterification of ethylene glycol with chloroacetyl chloride or chloroacetic acid.

Experimental Protocol: Esterification of Ethylene Glycol
This protocol describes a general method for the synthesis of 1,2-Bis(chloroacetoxy)ethane.
o Materials:

o Ethylene glycol

[e]

Chloroacetyl chloride (2.2 equivalents)

o

Pyridine (3 equivalents)

[¢]

Dioxane (solvent)

[e]

Ethyl acetate

[e]

Anhydrous sodium sulfate
e Procedure:

o Dissolve 1 mole of ethylene glycol and 3 moles of pyridine in 500 mL of dioxane in a
round-bottom flask equipped with a reflux condenser and a dropping funnel.
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o Heat the mixture to 80 °C.
o Slowly add 2.2 moles of chloroacetyl chloride dropwise over 2-3 hours.
o After the addition is complete, continue to heat the reaction mixture at 80 °C for 5-6 hours.

o Allow the mixture to cool to room temperature and remove the dioxane by distillation under
reduced pressure.

o Add ethyl acetate to the residue and stir for 30 minutes.
o Filter the mixture to remove the pyridinium salt.
o Wash the filtrate with water.

o Dry the organic layer over anhydrous sodium sulfate.

[¢]

Remove the ethyl acetate by evaporation to yield the crude product.

Purification

Purification of the crude 1,2-Bis(chloroacetoxy)ethane can be achieved through

recrystallization or column chromatography.
Experimental Protocol: Purification by Recrystallization

e Solvent Selection: A suitable solvent or solvent mixture should be chosen in which the
compound is soluble at high temperatures and sparingly soluble at low temperatures.

e Procedure:

o

Dissolve the crude product in a minimal amount of the hot solvent.

If the solution is colored, add a small amount of activated charcoal and heat for a few

[¢]

minutes.

[¢]

Filter the hot solution to remove insoluble impurities and charcoal.

Allow the filtrate to cool slowly to room temperature to induce crystallization.

[¢]
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o Further cool the mixture in an ice bath to maximize crystal formation.

o Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry
under vacuum.

Chemical Reactivity and Applications

1,2-Bis(chloroacetoxy)ethane is a bifunctional molecule with two reactive chloroacetyl
groups. These groups can undergo nucleophilic substitution reactions, making the compound a
useful cross-linking agent and an intermediate in organic synthesis. It has been used as a
crosslinking agent in the production of polymers, such as resins and adhesives, to enhance
their strength and durability.[5] It is also utilized in the textile industry to improve the wrinkle
resistance and dimensional stability of fabrics.[5] In organic synthesis, it serves as a building
block for more complex molecules.

Biological Activity and Signaling Pathways

A comprehensive search of the scientific literature did not yield any specific information on the
biological activity, mechanism of action, or involvement in any signaling pathways for 1,2-
Bis(chloroacetoxy)ethane. While some related chlorinated compounds have been studied for
their toxicological and carcinogenic properties, no such data was found specifically for 1,2-
Bis(chloroacetoxy)ethane. The lack of available data in this area prevents the creation of the
mandatory signaling pathway diagrams as requested. Further research is required to explore
the potential biological effects and applications of this compound in drug development.

Safety and Handling

1,2-Bis(chloroacetoxy)ethane should be handled with care in a well-ventilated laboratory, and
appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab
coat, should be worn. For detailed safety information, please refer to the Material Safety Data
Sheet (MSDS) provided by the supplier.

Logical Relationships and Workflows

While no biological signaling pathways could be diagrammed, the general workflow for the
synthesis and analysis of 1,2-Bis(chloroacetoxy)ethane can be visualized.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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